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Compound of Interest

Compound Name: Chromium tripicolinate

Cat. No.: B1668905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of chromium tripicolinate, a coordination
complex of significant interest in nutritional supplementation and pharmaceutical research. This
document details its chemical identity, comprehensive synthesis methodologies with
comparative data, and its proposed biological mechanism of action.

Chemical Identification

e Chemical Name: Chromium(lll) picolinate

e Synonyms: Chromium tripicolinate, Cr(Pic)3

« CAS Number: 14639-25-9[1][2][3][2][5][6]

e Molecular Formula: C1sH12CrN3Os[3]

e Molecular Weight: 418.31 g/mol [3][5]

e Appearance: Bright-red or reddish-pink powder[1][4][6]

e Solubility: Poorly soluble in water.[1][4]
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Synthesis Routes for Chromium Tripicolinate

Several synthetic routes for chromium tripicolinate have been developed, primarily involving
the reaction of a chromium(lll) salt with picolinic acid or a precursor. The choice of method can
be influenced by factors such as desired yield, reaction time, and starting material availability.

Synthesis from Chromium(lll) Chloride and Picolinic
Acid

This is a direct and common method for preparing chromium tripicolinate. The reaction
involves the complexation of chromium(lil) ions with three equivalents of picolinic acid.

Table 1: Comparative Data for Synthesis from Chromium(lll) Chloride and Picolinic Acid

Reaction
Temperature Reaction Time pH Yield (%) Reference
(°C)
Room N

24 hours Not specified 18.9 US5677461A[7]
Temperature
40 30 minutes Not specified 52.6 US5677461A[7]
Room

2 hours 3.8 56.0 US5677461A[7]
Temperature
90 10 minutes 3.0 74.6 US5677461A[7]
80 10 minutes 35 90.8 US5677461A[7]
70 10 minutes 3.8 97.0 US5677461A[7]

20-30 minutes,

then add base o )

Maintained High (not
80-100 and react for » KR0184380B1[8]
below 3.5 specified)
another =20
minutes
Experimental Protocol (Optimized for High Yield)[7]
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» Dissolve 5.12 g of chromium(lll) chloride hexahydrate (CrCls-6H20) and 7.1 g of picolinic

acid in 30 ml of water.

o Adjust the pH of the reaction mixture to 3.8 by the addition of a 4N NaOH solution.

o Heat the reaction mixture to 70°C for 10 minutes.

o Cool the mixture to allow for the precipitation of the product.

« Filter the resulting precipitate by vacuum suction.

e Wash the precipitate with water.

e Dry the product to obtain chromium tripicolinate.

Synthesis from 2-Cyanopyridine

This route involves the hydrolysis of 2-cyanopyridine to picolinic acid (or its salt) in situ,

followed by complexation with a chromium(lll) salt. This can be performed as a two-step, one-

pot synthesis or a one-step hydrothermal process.

Table 2: Data for Two-Step, One-Pot Synthesis from 2-Cyanopyridine

Reaction ) ]
Reaction Overall Yield
Step Temperature i pH Reference
. Time (%)
°C)
_ . CN10160271
Hydrolysis 70 6 hours Alkaline 99.0
6B[4]
Complexation  Cooled to 20 1 hour 5.5
_ . CN10160271
Hydrolysis 70 6 hours Alkaline 97.8
6B[4]
Complexation  Cooled to 20 1 hour 4.5
Experimental Protocol[4]
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e Hydrolysis:

o In a three-necked flask, add 40g of deionized water and 20g of 2-cyanopyridine.

[¢]

Begin stirring and heat to 70°C.

[¢]

Add 26g of 30% sodium hydroxide solution.

[e]

Maintain the reaction at 70°C for 6 hours.

o

Cool the mixture to 30°C and add 30% hydrochloric acid to adjust the pH to 5.5.

[¢]

Maintain the temperature of the reaction solution at 50°C for the next step.
o Complexation:

o Dropwise, add a 20% aqueous solution of chromium(lll) chloride to the flask. The molar
ratio of the initial 2-cyanopyridine to chromium(lll) chloride should be between 1:1.02 and
1:1.22.

o After the addition is complete, stir the mixture for 1 hour for complexation.

o Cool the reaction to 20°C.

o Collect the precipitate by filtration and wash the filter cake with deionized water.
o Dry the product to obtain 2-chromium picolinate.

This method combines the hydrolysis and complexation steps in a single hydrothermal
reaction.

Table 3: Data for One-Step Hydrothermal Synthesis from 2-Cyanopyridine
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Reaction ] ]
Reaction Time )
Temperature Pressure (atm) Yield (%) Reference
. (hours)
°C)
CN101318929A]
150 24 3 96.2
9]
CN101318929A]
100 24 2 95.6
9]
CN101318929BJ
80 48 2 96.5
10]
B CN103319401A[
75 15 Not specified 99.2 ]
3 CN103319401A]
70 15 Not specified 98.6 0]

Experimental Protocol[1]

¢ Add 2-cyanopyridine and chromium(lll) trichloride in a 3:1 molar ratio to a
polytetrafluoroethylene-lined autoclave.

e Add approximately 20 ml of water.
o Seal the reactor and heat to 80°C.

e Maintain a constant temperature of 80°C for 48 hours under 2 standard atmospheres of
pressure.

 After the reaction, cool the reactor and collect the pink chromium picolinate product.

Synthesis and Signaling Pathway Diagrams
Synthesis Workflow Diagrams
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Caption: Workflow for the synthesis of chromium tripicolinate from chromium(lll) chloride and
picolinic acid.

Step 1: Hydrolysis

Step 2: Complexation

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of chromium tripicolinate from 2-cyanopyridine.

Biological Signaling Pathway
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Chromium picolinate is believed to enhance insulin signaling. The proposed mechanism
involves the binding of chromium(lll) ions to the oligopeptide chromodulin, which then activates

( Chromium Picolinate )

the insulin receptor.[11][12]

binds (4 Cr3*)
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(inactive)
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Caption: Proposed mechanism for chromium-enhanced insulin signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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